![molecular formula C15H7Cl2NO B8796843 5,8-Dichlorobenzofuro[3,2-c]isoquinoline](/img/structure/B8796843.png)
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REACTION_CXSMILES
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O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]2[O:12][C:13]3[CH:18]=[CH:17][C:16]([Cl:19])=[CH:15][C:14]=3[C:4]=2[N:3]=1.[Cl:20]C1C=C2C(C3OC4C=CC=CC=4C=3N=C2O)=CC=1>>[Cl:20][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]2[O:12][C:13]3[CH:18]=[CH:17][C:16]([Cl:19])=[CH:15][C:14]=3[C:4]=2[N:3]=1
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Name
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24B
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=NC2=C(C3=CC=CC=C13)OC1=C2C=C(C=C1)Cl
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Name
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19B
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C2C3=C(N=C(C2=C1)O)C1=C(O3)C=CC=C1
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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ClC1=NC2=C(C3=CC=CC=C13)OC1=C2C=C(C=C1)Cl
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
